Cas no 1007878-86-5 (Dimethylamino-(2-fluoro-phenyl)-acetic acid)

• Product Name: Dimethylamino-(2-fluoro-phenyl)-acetic acid
• CAS No: 1007878-86-5
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 1076573
• PubChem ID: 22016552
• Update Time: 2025-06-08

Dimethylamino-(2-fluoro-phenyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• Dimethylamino-(2-fluoro-phenyl)-acetic acid
• AKOS016051304
• 1007878-86-5
• I+/--(Dimethylamino)-2-fluorobenzeneacetic acid
• DTXSID601258995
• 2-(dimethylamino)-2-(2-fluorophenyl)aceticacid
• 2-(dimethylamino)-2-(2-fluorophenyl)acetic acid
• CS-0335739
• AKOS000303255
• (dimethylamino)(2-fluorophenyl)acetic acid
• SCHEMBL305171

• MDL： MFCD08059911
• Inchi： 1S/C10H12FNO2/c1-12(2)9(10(13)14)7-5-3-4-6-8(7)11/h3-6,9H,1-2H3,(H,13,14)
• InChI Key： JCWUTEGWHABTTF-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C(=O)O)N(C)C

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 40.5Ų

Additional information on Dimethylamino-(2-fluoro-phenyl)-acetic acid

Dimethylamino-(2-fluoro-phenyl)-acetic acid (CAS No. 1007878-86-5): A Comprehensive Overview

Dimethylamino-(2-fluoro-phenyl)-acetic acid, identified by its CAS number 1007878-86-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a dimethylamino substituent and a 2-fluoro-phenyl group, has garnered attention due to its versatile applications in drug development and medicinal chemistry. The unique structural attributes of this molecule contribute to its potential as a building block for various therapeutic agents, making it a subject of extensive research and interest.

The chemical structure of Dimethylamino-(2-fluoro-phenyl)-acetic acid consists of a phenyl ring substituted with a fluorine atom at the second position and an acetic acid moiety linked to a dimethylamino group. This configuration imparts distinct electronic and steric properties, which are crucial for its interaction with biological targets. The presence of the fluoro group, in particular, is well-documented for its ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds due to their enhanced pharmacokinetic profiles. Dimethylamino-(2-fluoro-phenyl)-acetic acid exemplifies this trend, as it serves as a key intermediate in synthesizing novel therapeutic entities. Researchers have leveraged its structural features to develop compounds with improved efficacy and reduced side effects. For instance, derivatives of this molecule have been investigated for their potential in treating neurological disorders, where the fluoro substituent plays a pivotal role in enhancing blood-brain barrier penetration.

The synthesis of Dimethylamino-(2-fluoro-phenyl)-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, are commonly employed to achieve high yields and purity. The dimethylamino group adds an extra layer of complexity to the synthesis, necessitating careful optimization to prevent unwanted side reactions. Despite these challenges, the demand for this compound continues to grow, driven by its promising applications in drug discovery.

One of the most compelling aspects of Dimethylamino-(2-fluoro-phenyl)-acetic acid is its role as a scaffold for developing kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. By incorporating this compound into kinase inhibitor designs, researchers can fine-tune binding interactions with target enzymes. Recent studies have demonstrated that derivatives of this molecule exhibit potent inhibitory activity against specific kinases, making them valuable candidates for further development.

The pharmacological properties of Dimethylamino-(2-fluoro-phenyl)-acetic acid have also been explored in the context of anti-inflammatory agents. The fluoro group's ability to enhance metabolic stability has been harnessed to develop compounds with prolonged half-lives and improved bioavailability. Additionally, the dimethylamino moiety contributes to the compound's basicity, which can be exploited to modulate drug-receptor interactions. These attributes make it an attractive candidate for designing novel anti-inflammatory drugs that target specific inflammatory pathways.

In conclusion, Dimethylamino-(2-fluoro-phenyl)-acetic acid (CAS No. 1007878-86-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse applications in drug design, particularly in the synthesis of kinase inhibitors and anti-inflammatory agents. As research continues to uncover new therapeutic targets and mechanisms, compounds like Dimethylamino-(2-fluoro-phenyl)-acetic acid will remain at the forefront of medicinal chemistry innovation.